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Compound of Interest

Compound Name: lanthanum;nickel

CAS No.: 92522-33-3

Cat. No.: B14356627

Get Quote

For researchers, scientists, and drug development professionals, this guide provides a

comprehensive comparison of the phase transformation behaviors in LaNi₅₋ₓAlₓ-H₂ systems.

By substituting nickel with aluminum, the thermodynamic and structural properties of the parent

LaNi₅ alloy can be systematically tuned for various hydrogen storage applications.

This guide summarizes key experimental data, outlines detailed methodologies for crucial

experiments, and visualizes the experimental workflow.

Performance Comparison: Thermodynamic and
Structural Properties
The introduction of aluminum into the LaNi₅ lattice significantly influences its interaction with

hydrogen. The substitution of nickel by aluminum leads to a decrease in the plateau pressure

for hydride formation, indicating an increased stability of the hydride phase. This is

accompanied by a reduction in the hydrogen storage capacity and a decrease in the hysteresis

between absorption and desorption pressures.

Thermodynamic Properties
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The thermodynamic parameters of the hydride formation in LaNi₅₋ₓAlₓ alloys are crucial for

understanding their hydrogen storage capabilities. The enthalpy (ΔH) and entropy (ΔS) of

hydride formation can be determined from the van't Hoff plot, which relates the natural

logarithm of the equilibrium pressure to the inverse of the temperature.

Alloy Composition (x) ΔH (kJ/mol H₂) ΔS (J/K·mol H₂)

0 -30.9 -109

0.25 -31.5 ± 1.46 -100.8 ± 4.3

0.50 -37.3 ± 0.68 -102.7 ± 1.9

0.75 -41.4 ± 2.04 -106.0 ± 2.57

1.00 -45.1 ± 0.50 -107.7 ± 0.50

Table 1: Enthalpy (ΔH) and

Entropy (ΔS) of hydride

formation for LaNi₅₋ₓAlₓ alloys.

With increasing aluminum

content, the enthalpy of

formation becomes more

negative, signifying a more

stable hydride.

Structural Properties
The LaNi₅₋ₓAlₓ alloys maintain the hexagonal CaCu₅-type crystal structure of the parent LaNi₅.

However, the substitution of smaller nickel atoms with larger aluminum atoms leads to an

expansion of the crystal lattice. This increase in the unit cell volume is a key factor influencing

the thermodynamic properties. Upon hydrogenation, the crystal lattice undergoes a significant

anisotropic expansion to accommodate the hydrogen atoms in its interstitial sites, forming the

β-hydride phase.
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Alloy Composition (x) Lattice Parameters (Alloy)
Lattice Parameters (Hydride

- β phase)

a (Å) c (Å)

0 5.017 3.986

0.25 5.033 3.996

0.50 5.048 4.009

0.75 5.064 4.022

1.00 5.079 4.035

Table 2: Lattice parameters of

LaNi₅₋ₓAlₓ alloys and their

corresponding hydrides. The

lattice parameters 'a' and 'c'

increase with increasing

aluminum content 'x'. Data for

the hydride phases of the

substituted alloys is less

commonly reported in a

consolidated format.

Experimental Protocols
To investigate the phase transformations in LaNi₅₋ₓAlₓ-H₂ systems, two primary experimental

techniques are employed: Pressure-Composition Isotherm (PCI) measurements and in-situ X-

ray Diffraction (XRD).

Pressure-Composition Isotherm (PCI) Measurements
Objective: To determine the hydrogen absorption and desorption characteristics of the alloys at

a constant temperature.

Apparatus: A Sieverts-type apparatus is commonly used. This setup consists of a calibrated

gas handling system, a reactor to hold the sample, pressure transducers, and a temperature-

controlled environment (e.g., a furnace or a water bath).
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Methodology:

Sample Activation: The LaNi₅₋ₓAlₓ sample is initially "activated" to ensure rapid and

reversible hydrogen absorption. This typically involves several cycles of heating the sample

under vacuum to remove any surface contaminants and then exposing it to high-pressure

hydrogen.

Isothermal Conditions: The sample reactor is brought to and maintained at the desired

experimental temperature.

Hydrogen Dosing: A known amount of hydrogen gas is introduced into the calibrated volume

of the apparatus, and the initial pressure is recorded.

Absorption: The valve connecting the calibrated volume to the sample reactor is opened,

allowing the alloy to absorb hydrogen. The pressure will decrease as hydrogen is absorbed.

Equilibrium: The system is allowed to reach thermodynamic equilibrium, which is indicated

by a stable pressure reading. The amount of hydrogen absorbed is calculated based on the

pressure drop and the known volumes of the system.

Stepwise Measurement: Steps 3-5 are repeated in increments to build the absorption

isotherm, plotting the equilibrium pressure against the hydrogen concentration in the alloy

(typically in H/M, hydrogen atoms per metal atom).

Desorption: To obtain the desorption isotherm, the process is reversed. Small amounts of

hydrogen are incrementally removed from the reactor, and the equilibrium pressure is

measured at each step.

In-situ X-ray Diffraction (XRD)
Objective: To study the crystal structure evolution of the LaNi₅₋ₓAlₓ alloy during hydrogen

absorption and desorption in real-time.

Apparatus: A powder X-ray diffractometer equipped with a specialized in-situ reaction cell. This

cell allows for the control of hydrogen pressure and temperature while the sample is being

irradiated with X-rays.
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Methodology:

Sample Preparation: A fine powder of the activated LaNi₅₋ₓAlₓ alloy is placed in the sample

holder of the in-situ cell.

Initial Scan: An initial XRD scan of the activated alloy is performed under vacuum or an inert

atmosphere to determine its crystal structure before hydrogen exposure.

Hydrogen Introduction: Hydrogen gas is introduced into the cell at a controlled pressure and

temperature.

Sequential Scans: XRD patterns are collected at regular intervals as the alloy absorbs

hydrogen. This allows for the observation of the gradual transformation from the α-phase

(solid solution of hydrogen in the alloy) to the β-phase (hydride).

Phase Identification: The collected XRD patterns are analyzed to identify the crystal

structures of the coexisting phases (α and β) and to determine their lattice parameters. The

relative intensities of the diffraction peaks can be used to quantify the phase fractions at

different stages of the hydrogenation process.

Desorption Analysis: The same procedure can be followed during the desorption of hydrogen

to observe the reverse phase transformation from the β-phase back to the α-phase.

Experimental Workflow
The following diagram illustrates the logical flow of investigating phase transformations in

LaNi₅₋ₓAlₓ-H₂ systems.
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Experimental workflow for investigating LaNi₅₋ₓAlₓ-H₂ systems.
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To cite this document: BenchChem. [A Comparative Guide to Phase Transformations in
LaNi₅₋ₓAlₓ-H₂ Systems]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b14356627/docs#a-comparative-guide-to-phase-
transformations-in-lani-al-h-systems]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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